Cas no 90953-15-4 (3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile)

• Product Name: 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile
• CAS No: 90953-15-4
• MF: C₈H₁₀N₄O₂
• MW: 194.19060087204
• MDL: MFCD04967415
• CID: 1071619
• PubChem ID: 17024673
• Update Time: 2025-08-01

3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)-propanenitrile
• 3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile
• AKOS000306145
• 90953-15-4
• 2-(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)ETHYL CYANIDE
• AKOS015922258
• EN300-229095
• CS-0282765
• 3-(3,5-dimethyl-4-nitropyrazol-1-yl)propanenitrile
• STK312598
• ALBB-004631
• BBL038819

• MDL： MFCD04967415
• Inchi： 1S/C8H10N4O2/c1-6-8(12(13)14)7(2)11(10-6)5-3-4-9/h3,5H2,1-2H3
• InChI Key： BUUJWGBLSFNDPS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=NN(CCC#N)C=1C)=O

Computed Properties

• Exact Mass: 194.08037557g/mol
• Monoisotopic Mass: 194.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 367.1±42.0 °C at 760 mmHg
• Flash Point: 175.8±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)